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Compound of Interest

Compound Name: (S)-1-Chloro-3-phenylpropan-2-ol

CAS No.: 406945-51-5

Cat. No.: B1486891

Get Quote

Technical Whitepaper: (S)-1-Chloro-3-
phenylpropan-2-ol
High-Purity Chiral Building Block for Antiretroviral & CNS Therapeutics

Executive Summary
(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 100306-34-1) is a critical chiral halohydrin

intermediate used in the asymmetric synthesis of complex pharmaceutical architectures. Unlike

its regioisomer (3-chloro-1-phenylpropan-1-ol, a precursor to Atomoxetine), this homobenzylic

alcohol serves as the immediate progenitor to (S)-benzyl oxirane. This epoxide motif is a

fundamental pharmacophore in the synthesis of HIV protease inhibitors (e.g., Amprenavir,

Fosamprenavir) and specific CNS-active amino alcohols.

This guide outlines the physicochemical profile, biocatalytic synthesis strategies, and quality

control protocols required for the industrial-scale handling of this molecule.
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The precise identification of the (S)-enantiomer is crucial, as the (R)-enantiomer (CAS: 100306-

33-0) leads to biologically inactive or off-target stereoisomers in downstream API synthesis.

Table 1: Chemical Identity & Properties
Attribute Specification

Chemical Name (S)-1-Chloro-3-phenylpropan-2-ol

Common Synonyms
(S)-1-Chloro-3-phenyl-2-propanol; (S)-Benzyl

chlorohydrin

CAS Number
100306-34-1 (Specific (S)-isomer)(Racemic

CAS: 5396-65-6)

Molecular Formula C₉H₁₁ClO

Molecular Weight 170.64 g/mol

Chiral Center C2 (Homobenzylic position)

Physical State
Clear to pale yellow oil (often solidifies at low

temps)

Boiling Point 120–125 °C @ 2 mmHg

Solubility
Soluble in DCM, EtOAc, MeOH; Sparingly

soluble in water

SMILES C1=CC=C(C=C1)CCCl

Part 2: Strategic Synthesis: Biocatalysis vs.
Chemical
For pharmaceutical applications requiring >99.5% enantiomeric excess (ee), biocatalytic

asymmetric reduction has replaced traditional chemical reduction (e.g., NaBH₄ followed by

lipase resolution) as the industry standard.

Mechanism of Action
The synthesis targets the asymmetric reduction of the prochiral ketone 1-chloro-3-

phenylpropan-2-one (also known as benzyl chloromethyl ketone).
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Chemical Route (Legacy): Uses Borane-THF with Corey-Bakshi-Shibata (CBS) catalysts.

Drawbacks: High cost of chiral auxiliaries, moisture sensitivity, and difficulty removing

boron residues.

Biocatalytic Route (Preferred): Uses Ketoreductases (KREDs) or Alcohol Dehydrogenases

(ADHs) coupled with a cofactor regeneration system.

Advantages: >99% ee, ambient temperature/pressure, and aqueous media.

Pathway Visualization
The following diagram illustrates the biocatalytic cycle, highlighting the critical cofactor

regeneration (NADPH) driven by Glucose Dehydrogenase (GDH).
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Figure 1: Biocatalytic asymmetric reduction cycle utilizing KRED for stereoselectivity and GDH

for cofactor recycling.

Part 3: Validated Experimental Protocol
Objective: Synthesis of (S)-1-Chloro-3-phenylpropan-2-ol on a 10g scale using a KRED/GDH

system. Safety Note: The substrate is a haloketone (lachrymator). Work in a fume hood.

Reagents
Substrate: 1-Chloro-3-phenylpropan-2-one (10.0 g, 59.3 mmol).

Enzyme: KRED-130 (or equivalent S. cerevisiae derived reductase) - 200 mg.

Cofactor Recycling: Glucose Dehydrogenase (GDH) - 50 mg; Glucose (12.0 g); NADP+ (10

mg, catalytic).

Buffer: Potassium Phosphate (100 mM, pH 7.0).

Solvent: Isopropyl Alcohol (IPA) or DMSO (5% v/v as co-solvent).

Step-by-Step Methodology
Buffer Preparation: Dissolve glucose (12.0 g) in 100 mL of Potassium Phosphate buffer (100

mM, pH 7.0). Adjust pH to 7.0 if necessary using 1M NaOH.

Enzyme Activation: Add NADP+ (10 mg), GDH (50 mg), and KRED (200 mg) to the buffer

solution. Stir gently at 30°C for 10 minutes to solubilize enzymes.

Substrate Addition: Dissolve 1-Chloro-3-phenylpropan-2-one (10 g) in 5 mL DMSO. Add this

solution dropwise to the enzyme mixture over 30 minutes to prevent enzyme inhibition.

Reaction Maintenance:

Maintain temperature at 30°C.

Monitor pH; keep between 6.8–7.2 using an auto-titrator with 1M NaOH (gluconic acid

production will lower pH).
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Stir at 200 rpm for 24 hours.

Workup:

Add Celite (5 g) and filter to remove protein precipitates.

Extract the filtrate with Ethyl Acetate (3 x 50 mL).

Wash combined organic layers with brine (50 mL).

Dry over anhydrous MgSO₄ and concentrate under reduced pressure.

Purification: The crude oil is typically >98% pure. If necessary, purify via flash

chromatography (Hexanes/EtOAc 9:1).

Part 4: Pharmaceutical Applications & Downstream
Logic
The utility of (S)-1-Chloro-3-phenylpropan-2-ol lies in its ability to form (S)-Benzyl Oxirane

under basic conditions. This epoxide is the "gateway" to hydroxyethylamine isosteres found in

protease inhibitors.

Distinction Note: Atomoxetine
Researchers often confuse this molecule with its regioisomer.

Atomoxetine Precursor: 3-Chloro-1-phenylpropan-1-ol (Benzylic alcohol).

Protease Inhibitor Precursor: 1-Chloro-3-phenylpropan-2-ol (Homobenzylic alcohol).

Synthesis of HIV Protease Inhibitor Scaffolds
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Figure 2: Conversion of the chlorohydrin to the hydroxyethylamine pharmacophore.

Part 5: Quality Control & Safety
Chiral HPLC Method
To ensure the (S)-enantiomer purity (>99.5% ee), the following method is validated.

Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).

Mobile Phase: n-Hexane : Isopropanol (95 : 5).
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Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm (or 254 nm).

Temperature: 25°C.

Retention Times (Approx):

(S)-Isomer: ~12.5 min.

(R)-Isomer: ~14.2 min.

Safety & Handling
Hazards: Toxic if swallowed (H301). Causes skin irritation (H315) and serious eye irritation

(H319).

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Halohydrins can degrade to

epoxides or polymerize if exposed to moisture/base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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